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Compound of Interest

Compound Name:
3,4-Dihydroisoquinoline-2(1H)-

carbaldehyde

Cat. No.: B167728 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3,4-
Dihydroisoquinoline-2(1H)-carbaldehyde. It includes detailed personal protective equipment

(PPE) requirements, step-by-step operational procedures, and disposal plans to ensure the

safe and effective use of this compound in a laboratory setting.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3,4-Dihydroisoquinoline-2(1H)-
carbaldehyde is provided below.

Property Value

Molecular Formula C₁₀H₁₁NO[1]

Molecular Weight 161.20 g/mol [2]

Boiling Point 211 - 214 °C (412 - 417 °F)

Density 0.936 g/cm³ at 25 °C (77 °F)
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Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 3,4-Dihydroisoquinoline-2(1H)-carbaldehyde is

not readily available, the hazards can be inferred from similar compounds and its functional

groups (an aldehyde and a cyclic amine). The following GHS classifications are likely

applicable and appropriate PPE is mandatory.

Potential Hazards:

H227: Combustible liquid

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Required Personal Protective Equipment (PPE):

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b167728?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item
Specifications and
Rationale

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Avoid latex

gloves as they may offer

insufficient protection. Inspect

gloves for any signs of

degradation or puncture before

use.[3][4][5]

Eye and Face Protection Safety goggles and face shield

Chemical splash goggles are

mandatory. A full-face shield

should be worn over the

goggles when handling larger

quantities or when there is a

significant splash risk.[3][5][6]

Skin and Body Protection Laboratory coat and apron

A flame-resistant lab coat

should be worn and fully

fastened. For operations with a

higher risk of splashes, a

chemical-resistant apron

should be worn over the lab

coat.[3][5]

Respiratory Protection Fume hood or respirator

All handling of this compound

should be conducted in a

certified chemical fume hood to

minimize inhalation exposure.

If a fume hood is not available

or during a large spill, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.[7][8]

Foot Protection Closed-toe shoes

Shoes must be made of a non-

porous material to protect

against spills.[3][9]
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Experimental Protocols: Safe Handling and
Operational Workflow
Adherence to the following step-by-step procedures is critical for the safe handling of 3,4-
Dihydroisoquinoline-2(1H)-carbaldehyde.

1. Preparation and Pre-Handling:

Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.[7][10]

Information Review: Review the Safety Data Sheet (SDS) for this compound or similar

chemicals.[7]

Emergency Equipment: Ensure that a safety shower, eyewash station, and fire extinguisher

are readily accessible and in good working order.

Spill Kit: Have a chemical spill kit appropriate for aldehydes and amines readily available.

2. Handling and Use:

Ventilation: Always handle 3,4-Dihydroisoquinoline-2(1H)-carbaldehyde in a properly

functioning chemical fume hood.[8]

Personal Protective Equipment: Don the appropriate PPE as detailed in the table above

before handling the chemical.[5][9]

Dispensing: When transferring or dispensing the chemical, do so slowly and carefully to

avoid splashing. Use a secondary container when transporting the chemical within the

laboratory.[8]

Heating: This compound is a combustible liquid. Keep it away from open flames, hot plates,

and other potential ignition sources.[8]

Avoid Inhalation and Contact: Do not smell the chemical directly. Avoid all contact with skin

and eyes.[8][9]
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3. Storage:

Container: Store in a tightly sealed, properly labeled container.[7][10]

Location: Keep in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.[7][11]

Segregation: Store separately from strong acids and oxidizers.

4. Spill Response:

Small Spills: For a small spill contained within the fume hood, use an absorbent material to

soak up the chemical. Place the contaminated absorbent in a sealed container for proper

disposal.

Large Spills: In the event of a large spill, evacuate the immediate area and alert laboratory

personnel and the safety officer. If safe to do so, contain the spill with absorbent materials.

Do not attempt to clean up a large spill without appropriate training and respiratory

protection.[8]

5. Disposal Plan:

Waste Collection: All waste materials contaminated with 3,4-Dihydroisoquinoline-2(1H)-
carbaldehyde, including empty containers, used gloves, and absorbent materials, must be

collected in a designated and properly labeled hazardous waste container.[8]

Disposal Regulations: Dispose of the chemical waste in accordance with all local, state, and

federal regulations. Do not dispose of it down the drain or in the regular trash.[7][8]

Logical Workflow for Safe Handling
The following diagram illustrates the key decision points and procedural flow for safely working

with 3,4-Dihydroisoquinoline-2(1H)-carbaldehyde.
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Safe Handling Workflow for 3,4-Dihydroisoquinoline-2(1H)-carbaldehyde

Start: New Experiment

1. Conduct Risk Assessment

2. Don Appropriate PPE

3. Work in Fume Hood

4. Handle Chemical

5. Store Properly

Spill Occurs

Accident

6. Dispose of Waste

Clean Small Spill
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Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b167728?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Logical workflow for the safe handling of 3,4-Dihydroisoquinoline-2(1H)-
carbaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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